Cas no 742095-65-4 (1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride)

• Product Name: 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride
• CAS No: 742095-65-4
• CID: 4658252
• PubChem ID: 71757887
• Update Time: 2025-05-23

1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-1-(4-methoxyphenyl)propan-2-amine Hydrochloride
• 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride

Additional information on 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride

1-Methoxy-1-(4-Methoxyphenyl)Propan-2-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 742095-65-4, commonly referred to as 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of propanamine, featuring a methoxy group at the first position and a 4-methoxyphenyl group attached to the same carbon atom. The hydrochloride salt form suggests its potential application as a pharmaceutical agent, where such salts are often used to enhance solubility and stability.

Recent studies have highlighted the unique properties of 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride in various biological systems. Researchers have explored its role as a potential therapeutic agent, particularly in the context of central nervous system disorders. The molecule's structure, with its electron-donating methoxy groups, contributes to its ability to interact with specific receptor systems, making it a promising candidate for drug development.

One of the most notable advancements in understanding this compound involves its pharmacokinetic profile. Studies conducted in preclinical models have demonstrated that 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride exhibits favorable absorption and bioavailability characteristics. This is attributed to its lipophilic nature, which facilitates crossing biological membranes, while its polar groups ensure adequate solubility in aqueous environments.

The synthesis of 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride has also been optimized in recent years. Traditional methods involved multi-step processes with low yields, but modern techniques leveraging catalytic asymmetric synthesis have significantly improved both efficiency and scalability. These advancements are crucial for meeting the increasing demand for this compound in research and potential commercial applications.

In terms of therapeutic applications, 1-methoxy-1-(4-methoxyphenyl)propan-2-amine hydrochloride has shown promise in preclinical trials targeting neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate specific neurotransmitter systems suggests it could play a role in enhancing cognitive function and reducing oxidative stress associated with these conditions.

Moreover, the compound's safety profile has been extensively evaluated. Toxicological studies indicate that 1-methoxy-1-(4-methoxyphenyl)propan-2-am